Cas no 1806340-28-2 (5-Methoxy-3-methylpyridine-2-acetic acid)

5-Methoxy-3-methylpyridine-2-acetic acid is a pyridine derivative with a methoxy and methyl substituent at the 5- and 3-positions, respectively, and an acetic acid moiety at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The methoxy group enhances electron density, influencing reactivity, while the acetic acid side chain provides a handle for conjugation or salt formation. Its well-defined structure and purity make it suitable for use as an intermediate in synthetic chemistry, particularly in the development of bioactive molecules. The compound is typically characterized by HPLC, NMR, and mass spectrometry for quality assurance.

5-Methoxy-3-methylpyridine-2-acetic acid structure

1806340-28-2 structure

Product Name:5-Methoxy-3-methylpyridine-2-acetic acid

CAS No:1806340-28-2

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:4907201

Update Time:2025-11-06

5-Methoxy-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methoxy-3-methylpyridine-2-acetic acid
- Inchi： 1S/C9H11NO3/c1-6-3-7(13-2)5-10-8(6)4-9(11)12/h3,5H,4H2,1-2H3,(H,11,12)
- InChI Key： GZFAWOQAFIIZCQ-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=C(CC(=O)O)C(C)=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
XLogP3: 0.7
Topological Polar Surface Area: 59.4

5-Methoxy-3-methylpyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029004104-250mg	5-Methoxy-3-methylpyridine-2-acetic acid	1806340-28-2	95%	250mg	$1,048.60	2022-03-31
Alichem	A029004104-500mg	5-Methoxy-3-methylpyridine-2-acetic acid	1806340-28-2	95%	500mg	$1,853.50	2022-03-31
Alichem	A029004104-1g	5-Methoxy-3-methylpyridine-2-acetic acid	1806340-28-2	95%	1g	$3,126.60	2022-03-31

5-Methoxy-3-methylpyridine-2-acetic acid Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 5-Methoxy-3-methylpyridine-2-acetic acid

5-Methoxy-3-methylpyridine-2-acetic acid (CAS No. 1806340-28-2): An Overview of a Promising Compound in Medicinal Chemistry

5-Methoxy-3-methylpyridine-2-acetic acid (CAS No. 1806340-28-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methoxy and methyl substituents on a pyridine ring, has shown promise in various biological assays and is currently being explored for its pharmacological properties.

The chemical structure of 5-Methoxy-3-methylpyridine-2-acetic acid is composed of a pyridine ring with a methoxy group at the 5-position and a methyl group at the 3-position, attached to an acetic acid moiety. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for drug development.

Recent studies have highlighted the potential of 5-Methoxy-3-methylpyridine-2-acetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.

In addition to its neuroprotective effects, 5-Methoxy-3-methylpyridine-2-acetic acid has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions. This makes it a potential candidate for the development of anti-inflammatory drugs.

The pharmacokinetic profile of 5-Methoxy-3-methylpyridine-2-acetic acid has also been studied to evaluate its suitability for therapeutic use. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development. Its oral bioavailability and plasma stability are being further optimized through structural modifications and formulation strategies.

Clinical trials are currently underway to assess the safety and efficacy of 5-Methoxy-3-methylpyridine-2-acetic acid in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 5-Methoxy-3-methylpyridine-2-acetic acid involves several well-established chemical reactions. One common synthetic route involves the condensation of 3-methylpyridine with methanol to form the corresponding methoxy derivative, followed by acetylation to introduce the acetic acid moiety. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for commercialization.

In conclusion, 5-Methoxy-3-methylpyridine-2-acetic acid (CAS No. 1806340-28-2) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.